Cas no 102504-96-1 (1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
![1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- structure](https://www.kuujia.com/scimg/cas/102504-96-1x300.png)
102504-96-1 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
CAS No:102504-96-1
Molecular Formula:C23H29N3OS
Molecular Weight:395.560864210129
CID:170396
PubChem ID:24847110
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Properties
Names and Identifiers
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- 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
- 3-methyl-1-phenyl-8-(3-phenylsulfanylpropyl)-1,3,8-triazaspiro[4.5]decan-4-one
- 3-Methyl-4-oxo-1-phenyl-8-(3-phenylthiopropyl)-1,3,8-triazaspiro(4.5)decane
- 3-Methyl-1-phenyl-8-(3-(phenylthio)propyl)-1,3,8-triazaspiro(4.5)decan-4-one
- DTXSID40145227
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(3-(phenylthio)propyl)-
- 102504-96-1
-
- InChIKey: XJOLSLBVMXSXIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3OS/c1-24-19-26(20-9-4-2-5-10-20)23(22(24)27)13-16-25(17-14-23)15-8-18-28-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3
- SMILES: C1=CC=C(SCCCN2CCC3(C(=O)N(C)CN3C3=CC=CC=C3)CC2)C=C1
Computed Properties
- Exact Mass: 395.20313373g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.20313373g/mol
- Heavy Atom Count: 28
- Complexity: 508
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- LogP: 3.88030
- PSA: 52.09000
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Related Literature
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Jean-François Dechézelles,Tangi Aubert,Fabien Grasset,Stéphane Cordier,Carlos Barthou,Catherine Schwob,Agnès Maître,Renaud A. L. Vallée,Henri Cramail,Serge Ravaine Phys. Chem. Chem. Phys., 2010,12, 11993-11999
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Adam C. Maahs,Erin E. Hetherington,Brandon J. Cooper,Riley E. Cooper,Nick N. Daanen,Michael Jennings,Sara E. Skrabalak,Kathryn E. Preuss Dalton Trans., 2018,47, 16232-16241
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Keelara Abiraj,Hugues Jaccard,Martin Kretzschmar,Lothar Helm,Helmut R. Maecke Chem. Commun., 2008, 3248-3250
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4. Front cover
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Javier Fernández-Ariza,Rafael M. Krick Calderón,Josefina Perles,Dirk M. Guldi Chem. Commun., 2017,53, 8525-8528
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Ling Liu,Kaipeng Liu,Zeyu Zhao,Changtao Wang,Ping Gao,Xiangang Luo RSC Adv., 2016,6, 95973-95978
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8. Front cover
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Yan-Qin Wang,Xi-Wen He,Wen-You Li J. Mater. Chem. C, 2013,1, 2202-2208
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Guanglei Cui,Hai Xu,Wei Xu,Guangcui Yuan,Deqing Zhang,Lei Jiang,Daoben Zhu Chem. Commun., 2005, 277-278
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